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Compound of Interest

Compound Name: C.l. Direct Red 84

Cat. No.: B15557289

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, operational, and disposal guidance for
handling C.l. Direct Red 84 in a laboratory setting. Adherence to these procedures is critical for
ensuring personnel safety and minimizing environmental impact.

Summary of Hazards and Protective Measures

C.l. Direct Red 84, a multi-azo class dye, presents potential hazards primarily through
inhalation of dust particles and eye contact. While specific toxicological data for C.I. Direct Red
84 is not readily available, data from similar direct dyes suggest a low order of acute toxicity.
However, as with all chemical reagents, prudent safety practices are essential. The primary
risks are mechanical irritation from dust and potential, though unquantified, long-term health
effects from exposure.

Quantitative Data Summary
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Parameter

Value

Notes

Acute Oral Toxicity (LD50)

Data not available

For the similar C.I. Direct Red
1, the oral LD50 in rats is
22,400 mg/kg, suggesting low

acute toxicity.[1]

Acute Inhalation Toxicity
(LC50)

Data not available

As a powder, dust inhalation

should be minimized.

Eye Irritation

Potential irritant

Similar dyes are known to

cause eye irritation.

Skin Irritation

Potential mild irritant

Prolonged contact should be

avoided.

Carcinogenicity

Data not available

No classification as a
carcinogen by major regulatory

bodies has been identified.

Physical Form

Dark red powder

Solubility

Soluble in water

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to mitigate the risks associated with handling C.I.

Direct Red 84.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles

Protects against airborne dust
particles and accidental

splashes.

Face shield (recommended for
bulk handling)

Provides an additional layer of
protection for the entire face
during procedures with a high

risk of splashing.

Hand Protection

Nitrile or latex gloves

Prevents direct skin contact
with the dye. Gloves should be
inspected for integrity before
use and disposed of after

handling.

Body Protection

Laboratory coat

Protects skin and personal

clothing from contamination.

Respiratory Protection

NIOSH-approved respirator
(e.g., N95) or use of a
chemical fume hood

Essential when handling the
powder to prevent inhalation of

fine dust particles.

Operational and Disposal Plans
Standard Operating Procedure for Handling C.I. Direct

Red 84

This protocol outlines the step-by-step process for the safe handling of C.l. Direct Red 84, from

preparation to use and cleanup.

Experimental Workflow
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Workflow for Safe Handling of C.I. Direct Red 84

Preparation
O
O
Handling

Cleanup & Decontamination

6. Decontaminate Work Surfaces
(Use appropriate cleaning agent)

\ 4

7. Doff PPE Correctly

\ 4

G. Wash Hands Thoroughla

Waste Disposal

-«

-«

Click to download full resolution via product page

Caption: A procedural workflow for the safe handling of C.I. Direct Red 84.
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Detailed Methodologies

o Area Preparation: All handling of C.l. Direct Red 84 powder should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood, to minimize the potential for
dust inhalation. The work surface should be clean and free of clutter.

e Personal Protective Equipment (PPE): Before handling the chemical, don all required PPE
as specified in the table above.

» Weighing and Solution Preparation:
o Use a dedicated, clean spatula and weighing boat.
o Handle the powder gently to avoid creating dust clouds.

o When preparing solutions, slowly add the C.I. Direct Red 84 powder to the solvent while
stirring to facilitate dissolution and prevent clumping, which can lead to splashing.

e Spill Management:

o In the event of a small dry spill, carefully scoop or sweep up the material, avoiding dust
generation. Place the collected material into a sealed container for disposal.

o For a liquid spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in a sealed container for disposal.

o Clean the spill area with soap and water.

o Decontamination: Upon completion of work, thoroughly decontaminate all work surfaces and
equipment with an appropriate cleaning agent.

e Personal Hygiene: Always wash hands thoroughly with soap and water after handling the
chemical and before leaving the laboratory.

Disposal Plan

Proper disposal of C.lI. Direct Red 84 and associated waste is crucial to prevent environmental
contamination.
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» Waste Segregation: All waste contaminated with C.l. Direct Red 84, including unused
product, contaminated PPE (gloves, weighing boats, etc.), and spill cleanup materials, must
be collected in a designated hazardous waste container.

o Container Labeling: The hazardous waste container must be clearly labeled with "Hazardous
Waste" and the chemical name, "C.l. Direct Red 84." The container must be kept securely
closed when not in use.

» Disposal Route: Do not dispose of C.I. Direct Red 84 down the drain or in the regular trash.
All waste must be disposed of through a licensed hazardous waste disposal company, in
accordance with all local, state, and federal regulations.

By adhering to these safety and handling protocols, researchers can effectively manage the
risks associated with C.l. Direct Red 84 and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Handling Protocols for C.I. Direct
Red 84]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557289#personal-protective-equipment-for-
handling-c-i-direct-red-84]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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